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Compound of Interest

Compound Name: Perfluorooctanoyl chloride

Cat. No.: B1209173 Get Quote

An In-depth Technical Guide to
Perfluorooctanoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and safety

properties of Perfluorooctanoyl Chloride (PFOC). It is intended to serve as a critical resource

for professionals in research, development, and manufacturing who utilize this versatile

fluorinated building block.

Introduction
Perfluorooctanoyl chloride, with the CAS Number 335-64-8, is a highly fluorinated acyl

chloride.[1][2] Its structure is characterized by a seven-carbon perfluorinated chain attached to

a carbonyl chloride functional group.[3] This unique combination imparts exceptional chemical

stability to the perfluoroalkyl chain while providing a highly reactive site for nucleophilic

substitution at the acyl chloride moiety.[3][4] These characteristics make PFOC a valuable

intermediate in the synthesis of a wide range of specialty chemicals, including high-

performance polymers, advanced surfactants, and pharmaceutical intermediates.[3][4] The

strong carbon-fluorine bonds contribute to the thermal and chemical resistance of materials

derived from it.[3]
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Perfluorooctanoyl chloride is a colorless liquid known for its high density and reactivity,

particularly towards moisture.[3] It is stable under recommended storage conditions but is

sensitive to moisture.[5][6]

The key physical properties of Perfluorooctanoyl Chloride are summarized in the table below

for quick reference.

Property Value Source(s)

CAS Number 335-64-8 [1][2]

Molecular Formula C₈ClF₁₅O [1][2][5][7]

Molecular Weight 432.51 g/mol [1][5]

Appearance Colorless Liquid [3]

Density 1.744 g/mL at 25 °C [8][9]

Boiling Point 129-130 °C (at 744 mmHg) [8][9]

Melting Point
74-75 °C (recrystallized from

benzene)
[8][9]

Refractive Index n20/D 1.3045 [8]

Vapor Pressure 8.01 mmHg at 25°C [8]

Perfluorooctanoyl chloride's reactivity is dominated by the electrophilic nature of the acyl

chloride group.

Stability: The compound is stable under normal handling and storage conditions, typically in

a dry, cool, and well-ventilated area.[7] It is sensitive to moisture and should be stored under

an inert atmosphere.[6][7]

Reactivity with Nucleophiles: As a typical acyl chloride, it reacts readily with nucleophiles. It

is incompatible with strong bases, alcohols, and oxidizing agents.[7]

Hydrolysis: It reacts with water, potentially generating heat and hazardous fumes like

hydrogen chloride and hydrogen fluoride.[6][7]
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Amidation & Esterification: The acyl chloride group readily participates in amidation and

esterification reactions, allowing for the covalent introduction of the perfluorooctanoyl

group (C₇F₁₅CO-) into various molecules.[4]

Hazardous Decomposition: Upon thermal decomposition, particularly in a fire, it can release

toxic and corrosive gases, including carbon monoxide (CO), carbon dioxide (CO₂), hydrogen

chloride (HCl), and hydrogen fluoride (HF).[6][10]

Spectroscopic analysis is crucial for identity confirmation and purity assessment.

Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong carbonyl (C=O)

stretching vibration expected at a high wavenumber (typically ~1800 cm⁻¹ for acyl chlorides)

due to the electron-withdrawing effect of both the chlorine and the perfluoroalkyl chain.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR is a powerful tool for

characterizing the perfluorinated chain, showing distinct signals for the CF₃ and the different

CF₂ groups. ¹³C NMR will show a characteristic downfield signal for the carbonyl carbon.[12]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available for this

compound, which can be used for structural confirmation.[1][2]

Experimental Protocols
The following sections provide generalized protocols for common procedures involving

perfluorooctanoyl chloride. Researchers must adapt these to specific laboratory conditions

and substrates.

This protocol describes a typical procedure for reacting perfluorooctanoyl chloride with a

primary amine to form a perfluorinated amide.

Reagent Preparation: Dissolve the primary amine (1.0 equivalent) and a non-nucleophilic

base, such as triethylamine or pyridine (1.1 equivalents), in an anhydrous aprotic solvent

(e.g., dichloromethane, THF) under an inert atmosphere (N₂ or Ar).

Reaction Setup: Cool the solution to 0 °C in an ice bath with magnetic stirring.
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Addition of PFOC: Slowly add perfluorooctanoyl chloride (1.05 equivalents) dropwise to

the cooled amine solution. The reaction is exothermic; maintain the temperature at 0 °C

during addition.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours.

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up: Upon completion, quench the reaction with the addition of water or a dilute

aqueous acid (e.g., 1M HCl) to neutralize the base.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent (e.g., ethyl acetate, dichloromethane). Wash the organic layer sequentially

with dilute acid, saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate the solvent in vacuo. Purify the resulting crude product by column

chromatography or recrystallization.

Characterization: Confirm the structure and purity of the final amide product using NMR, IR,

and MS analysis.

Infrared (IR) Spectroscopy (Neat Liquid)

Preparation: As perfluorooctanoyl chloride is a liquid, a spectrum can be acquired using a

neat liquid film.[11]

Application: In a fume hood, carefully place one to two drops of the sample between two salt

plates (e.g., NaCl or KBr).[11]

Analysis: Gently press the plates together to create a thin, uniform film. Place the plates in

the spectrometer's sample holder and acquire the spectrum over the mid-IR range (e.g.,

4000 cm⁻¹ to 400 cm⁻¹).[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble

(e.g., CDCl₃).

Sample Preparation: In a fume hood, dissolve approximately 5-10 mg of perfluorooctanoyl
chloride in 0.6-0.7 mL of the deuterated solvent.[11]

Transfer: Transfer the solution to a 5 mm NMR tube.[11]

Analysis: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra as needed.

Applications in Research and Development
Perfluorooctanoyl chloride serves as a critical building block in several advanced

applications.

Fluorosurfactant Synthesis: It is a key precursor for creating fluorinated surfactants used in

emulsifiers and coatings due to their superior surface activity and stability.[3][4]

High-Performance Polymers: PFOC is used as a monomer or surface modifier to create

fluoropolymers with exceptional thermal, chemical, and weather resistance for industries like

aerospace and electronics.[3][4]

Pharmaceutical and Agrochemical Synthesis: The incorporation of the perfluoroalkyl chain

into drug molecules can enhance bioavailability and modify pharmacokinetic properties.[4]

Advanced Materials: Recent research has explored using PFOC in interfacial polymerization

to engineer fluorinated polyamide nanofilms with high flux and antifouling properties for

desalination membranes.[13]
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Caption: General reaction pathways of Perfluorooctanoyl Chloride with common

nucleophiles.
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Start: Handling PFOC

1. Review SDS and
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Caption: A workflow outlining the essential steps for the safe handling of Perfluorooctanoyl
Chloride.

Safety and Hazard Information
Perfluorooctanoyl chloride is classified as a corrosive material that requires stringent safety

protocols during handling and storage.

GHS Hazard Statements: H314: Causes severe skin burns and eye damage. H318: Causes

serious eye damage.[1] It is also harmful if swallowed.[7]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[7][10] Emergency eye wash fountains and safety showers must be readily available.

[7]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, tightly fitting safety

goggles, and protective clothing.[5][14] A full-face respirator may be necessary if exposure

limits are exceeded.[14]

Handling: Do not breathe vapor or mist.[5][7] Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.[14]

First Aid:

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing and seek immediate medical attention.[6]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Clean mouth with water and call a physician

immediately.[6]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6][14]
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Storage: Store in a cool, dry, well-ventilated place. Keep the container tightly closed and

locked up.[14] The material is moisture-sensitive and should be kept under an inert gas.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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